Cas no 128439-44-1 (Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]-)

Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]- structure
128439-44-1 structure
Product Name:Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]-
CAS No:128439-44-1
MF:C15H17NO2S
MW:275.36598277092
CID:148072
PubChem ID:3080507
Update Time:2025-04-19

Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]-
    • 3-[2-[(dimethylamino)methyl]phenyl]sulfinylphenol
    • N,N-Dimethyl-2-(3-hydroxyphenylthio)benzylamine S-oxide
    • 3-{2-[(Dimethylamino)methyl]benzene-1-sulfinyl}phenol
    • Phenol, 3-((2-(dimethylamino)methyl)phenyl)sulfinyl-
    • BRN 4472587
    • DTXSID00926135
    • AKOS005066214
    • 128439-44-1
    • 3-((2-((Dimethylamino)methyl)phenyl)sulfinyl)phenol
    • Inchi: 1S/C15H17NO2S/c1-16(2)11-12-6-3-4-9-15(12)19(18)14-8-5-7-13(17)10-14/h3-10,17H,11H2,1-2H3
    • InChI Key: MWJJIXOSZBGGMU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)O)(C1C=CC=CC=1CN(C)C)=O

Computed Properties

  • Exact Mass: 275.09811
  • Monoisotopic Mass: 275.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • PSA: 40.54

Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]- Related Literature

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